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Compound of Interest

Compound Name: Antibacterial agent 66

Cat. No.: B12419133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of Compound 6q, a novel C5-curcuminoid derivative. All data and

methodologies are sourced from the peer-reviewed publication, "A novel cluster of C5-

curcuminoids: design, synthesis, in vitro antiproliferative activity and DNA binding of

bis(arylidene)-4-cyclanone derivatives based on 4-hydroxycyclohexanone scaffold."

Core Compound Profile: (2E,6E)-2,6-bis(pyridin-3-
ylmethylene)-4-hydroxycyclohexanone (6q)
Compound 6q is a synthetic C5-curcuminoid, a class of compounds structurally related to

curcumin but with a five-carbon chain separating the aromatic rings. This structural modification

has been explored to enhance the stability and biological activity of curcuminoids.

Chemical Structure:

Molecular Formula: C₁₉H₁₈N₂O₂

Molecular Weight: 318.36 g/mol
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Compound 6q has been synthesized and evaluated for its antiproliferative activity against a

panel of human cancer cell lines. The following table summarizes its key properties and

biological data in comparison to other synthesized analogues and the standard

chemotherapeutic agent, cisplatin.

Compound
Aromatic
Substituent

A2780
(ovarian) IC₅₀
(µM)

C33A (cervix)
IC₅₀ (µM)

MDA-MB-231
(breast) IC₅₀
(µM)

6q 3-pyridinyl 1.12 1.89 1.77

6a 4-hydroxyphenyl >20 >20 >20

6b 4-methoxyphenyl 3.86 5.21 4.88

6h 3-nitrophenyl 0.68 0.69 0.92

6p 4-pyridinyl 0.76 2.69 1.28

Cisplatin - 1.30 3.69 19.13

Experimental Protocols
Synthesis of Compound 6q
The synthesis of Compound 6q and its analogues was achieved through a Claisen-Schmidt

condensation reaction.

General Procedure:

A mixture of 4-hydroxycyclohexanone (1.0 mmol) and the corresponding aromatic aldehyde

(2.0 mmol) is dissolved in a suitable solvent such as ethanol. A catalytic amount of a base (e.g.,

NaOH or KOH) or acid (e.g., HCl) is added to the solution. The reaction mixture is stirred at

room temperature or heated under reflux for a specified period. The progress of the reaction is

monitored by thin-layer chromatography. Upon completion, the reaction mixture is cooled, and

the precipitated product is collected by filtration, washed with cold solvent, and purified by

recrystallization to afford the desired bis(arylidene)-4-hydroxycyclohexanone derivative.
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The antiproliferative activity of Compound 6q and its analogues was evaluated using a

standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Methodology:

Cell Culture: Human cancer cell lines (A2780, C33A, and MDA-MB-231) are cultured in

appropriate media supplemented with fetal bovine serum and antibiotics at 37°C in a

humidified atmosphere with 5% CO₂.

Cell Seeding: Cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well

and allowed to adhere overnight.

Compound Treatment: The cells are treated with various concentrations of the test

compounds (dissolved in DMSO and diluted with culture medium) for 72 hours.

MTT Assay: After the incubation period, MTT solution is added to each well, and the plates

are incubated for an additional 4 hours. The resulting formazan crystals are dissolved in a

solubilization buffer.

Data Analysis: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a

microplate reader. The half-maximal inhibitory concentration (IC₅₀) values are calculated

from the dose-response curves.
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Caption: Experimental workflow for the synthesis and biological evaluation of Compound 6q.

Potential Signaling Pathway
While the primary publication did not elucidate the specific signaling pathway for Compound

6q, related studies on C5-curcuminoids suggest potential mechanisms of action involving the

induction of apoptosis. A generalized potential pathway is depicted below.
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Caption: A potential signaling pathway for the induction of apoptosis by Compound 6q.
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Conclusion
Compound 6q, a C5-curcuminoid derivative, demonstrates significant in vitro antiproliferative

activity against ovarian, cervical, and breast cancer cell lines. Its synthesis is straightforward

via a Claisen-Schmidt condensation. Further investigation into its mechanism of action and in

vivo efficacy is warranted to explore its potential as a therapeutic agent. This technical guide

provides a foundational understanding of Compound 6q for researchers and drug development

professionals interested in the field of novel anticancer compounds.

To cite this document: BenchChem. [In-Depth Technical Guide: Compound 6q, a C5-
Curcuminoid with Potent Antiproliferative Properties]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12419133#compound-6q-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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